Cas no 1804496-31-8 (4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1804496-31-8
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4870291
• Update Time: 2025-05-23

4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-6-5(11)3(2-12)1-4(13-6)7(9)10/h1,7H,2,12H2
• InChI Key： JLVKUIVBYYYADF-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine

Chemical Profile of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine (CAS No. 1804496-31-8)

4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine, identified by its Chemical Abstracts Service number CAS No. 1804496-31-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, and incorporates multiple functional groups that enhance its utility in synthetic applications and drug development.

The molecular structure of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine features a pyridine core substituted with an aminomethyl group at the 4-position, a chloro substituent at the 2-position, a difluoromethyl group at the 6-position, and an iodo atom at the 3-position. This unique arrangement of substituents contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in developing novel pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. The presence of the aminomethyl group provides a nucleophilic site for further functionalization, enabling the construction of peptidomimetics, bioconjugates, and other therapeutic agents. Additionally, the combination of halogen atoms (chloro and iodo) enhances electrophilic aromatic substitution reactions, facilitating diverse synthetic pathways.

One of the most compelling aspects of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine is its potential application in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated that pyridine derivatives can interact with enzymes and receptors involved in cancer metabolism and signal transduction. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the role of halogenated pyridines in designing next-generation therapeutics. Researchers have leveraged the reactivity of halogen atoms to develop transition-metal-catalyzed cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The iodo substituent at the 3-position of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine, for example, can undergo palladium-catalyzed coupling reactions with aryl halides or alkynes, opening up avenues for generating novel heterocyclic compounds.

The pharmaceutical industry has also explored the use of this compound in fragment-based drug design. By employing high-throughput screening techniques coupled with computational modeling, researchers can identify lead compounds that exhibit promising biological activity. The structural features of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine make it an ideal candidate for such approaches, as it can be easily modified to optimize pharmacokinetic properties and target specificity.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and agrochemical research. The presence of multiple reactive sites allows for diverse functionalization strategies, making it a versatile building block for synthesizing polymers, ligands for metal-organic frameworks (MOFs), and novel agrochemicals with enhanced efficacy.

The synthesis of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation reactions, nucleophilic substitutions, and protecting group strategies to ensure regioselectivity and high yields. Advances in catalytic methods have further refined these synthetic routes, reducing reaction times and improving overall efficiency.

Quality control and characterization of this compound are critical to ensure its purity and suitability for downstream applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess impurity profiles. These methods provide essential data for regulatory submissions and ensure compliance with industry standards.

The safety profile of 4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine is another important consideration in its handling and application. While it is not classified as a hazardous material under standard regulations, proper laboratory protocols must be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound to prevent skin contact or inhalation of dust particles.

In conclusion,4-(Aminomethyl)-2-chloro-6-(difluoromethyl)-3-iodopyridine (CAS No. 1804496-31-8) represents a promising chemical entity with diverse applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthetic chemists seeking to develop innovative therapeutics and functional materials. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in future chemical discoveries.